(Z)-2-(3,4-dimethoxybenzylidene)-6-((3-methylbut-2-en-1-yl)oxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-(3-methylbut-2-enoxy)-1-benzofuran-3-one
• InChI: InChI=1S/C22H22O5/c1-14(2)9-10-26-16-6-7-17-19(13-16)27-21(22(17)23)12-15-5-8-18(24-3)20(11-15)25-4/h5-9,11-13H,10H2,1-4H3/b21-12-
• InChI Key: OLDVCVUIKQUWPR-MTJSOVHGSA-N
• Canonical SMILES: CC(=CCOC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3)OC)OC)O2)C
• Isomeric SMILES: CC(=CCOC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C=C3)OC)OC)/O2)C
• Molecular Formula: C22H22O5
• Molecular Weight: 366.4 g/mol

Description

(Z)-2-(3,4-dimethoxybenzylidene)-6-((3-methylbut-2-en-1-yl)oxy)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H22O5 and its molecular weight is 366.413. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications and Synthesis

Benzofuran compounds, including "(Z)-2-(3,4-dimethoxybenzylidene)-6-((3-methylbut-2-en-1-yl)oxy)benzofuran-3(2H)-one," are known for their strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. Their potential applications in medicinal chemistry have attracted significant attention, leading to the development of synthetic methodologies for complex benzofuran derivatives. These methodologies enable the construction of benzofuran rings with fewer side reactions and higher yields, which is conducive to the development of complex benzofuran ring systems for pharmaceutical applications (Yu-hang Miao et al., 2019).

Biological Activities

Benzofuran derivatives exhibit a wide range of biological activities. They have been studied for their roles as antimicrobial, anti-inflammatory, antitumor, antitubercular, antidiabetic, anti-Alzheimer, antioxidant, antiviral, and enzyme inhibitory activities. The diverse biological activities of benzofuran compounds are attributed to their structural features, with the presence of -OH, -OMe, sulfonamide, or halogen groups significantly increasing their therapeutic activities compared to reference drugs (K. Dawood, 2019).

Environmental Impact and Photoprotection

Concerns regarding the environmental impact of organic ultraviolet (UV) filters, including benzofuran derivatives, have been raised. Studies have identified UV filters such as oxybenzone, octocrylene, and octinoxate in water sources worldwide, noting that these filters are not easily removed by common wastewater treatment techniques. Moreover, oxybenzone has been specifically implicated as a possible contributor to coral reef bleaching. Despite these environmental concerns, the use of benzofuran derivatives in sunscreens continues due to their effectiveness in photoprotection (S. Schneider & H. Lim, 2019).